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Compound of Interest

Compound Name: Jbi-802

Cat. No.: B16328611

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the potential on-target toxicity of Jbi-802, a

first-in-class dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6

(HDAC6). The following information is intended to guide experiment design and address

potential issues encountered during preclinical and clinical research.

Frequently Asked Questions (FAQs)
Q1: What is the primary on-target toxicity associated with Jbi-802?

The primary and dose-limiting on-target toxicity observed with Jbi-802 in clinical trials is

thrombocytopenia, which is a decrease in the number of platelets in the blood.[1][2][3][4] This is

a reversible and dose-dependent effect.[1][2][3][4]

Q2: What is the mechanism behind Jbi-802-induced thrombocytopenia?

Jbi-802-induced thrombocytopenia is a direct consequence of its on-target inhibition of LSD1.

LSD1 plays a crucial role in normal hematopoiesis, particularly in the differentiation of

megakaryocytes, the precursor cells to platelets. LSD1 forms a complex with the transcription

factor GFI1B (Growth Factor Independence 1B) to regulate gene expression programs
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essential for megakaryocyte maturation.[5][6][7][8] By inhibiting LSD1, Jbi-802 disrupts this

process, leading to impaired megakaryocyte development and a subsequent reduction in

platelet production.[5][7][8]

Q3: Are other hematological toxicities, such as anemia, observed with Jbi-802?

Notably, clinical data from the initial phase I trial (NCT05268666) have not shown reports of

anemia or dysgeusia (taste distortion), which are adverse events sometimes associated with

LSD1-only inhibitors.[1][9][10] The dual inhibition of HDAC6 by Jbi-802 may contribute to this

favorable safety profile.

Q4: At what doses of Jbi-802 does thrombocytopenia become clinically significant?

In the phase I clinical trial (NCT05268666), a starting dose of 10 mg of Jbi-802 administered

orally once daily on a "4 days on, 3 days off" schedule did not result in a significant decrease in

platelet counts.[1][9][10] However, at higher, unspecified doses, grade 3/4 thrombocytopenia

was observed in 38% of patients.[11][12]

Q5: How is Jbi-802-induced thrombocytopenia managed in a clinical setting?

The management of Jbi-802-induced thrombocytopenia typically involves regular monitoring of

platelet counts. If a significant decrease is observed, dose interruption or reduction may be

implemented until platelet counts recover. Due to its reversible nature, thrombocytopenia is

expected to resolve upon cessation or dose modification of the drug.

Troubleshooting Guide
Issue: Unexpectedly severe or rapid onset of thrombocytopenia in preclinical models.

Possible Cause 1: Species-specific differences in sensitivity to LSD1 inhibition.

Troubleshooting Step: Compare your findings with available preclinical data on Jbi-802 in

the same animal model. If data is unavailable, consider conducting a dose-ranging study

to establish the toxicity profile in your specific model.

Possible Cause 2: Off-target effects in the specific preclinical model.
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Troubleshooting Step: Evaluate the expression levels of LSD1 and HDAC6 in the relevant

hematopoietic tissues of your model. Consider performing in vitro assays on

hematopoietic progenitor cells from your model to assess direct toxicity.

Issue: Difficulty in establishing a therapeutic window due to on-target thrombocytopenia in

preclinical studies.

Possible Cause: Continuous high-dose scheduling.

Troubleshooting Step: Explore alternative dosing schedules, such as intermittent dosing

(e.g., "4 days on, 3 days off" as used in the clinical trial), to allow for platelet recovery.[4]

This may help to uncouple the anti-tumor efficacy from the dose-limiting toxicity.

Data Presentation
Table 1: Representative Clinical Observations of Jbi-802-Induced Thrombocytopenia (Phase I,

NCT05268666)

Dose Level
Frequency of
Administration

Clinically
Significant
Platelet
Decrease

Incidence of
Grade 3/4
Thrombocytop
enia

Notes

10 mg

Once daily, 4

days on/3 days

off

Not observed 0%

Well-tolerated

with anti-tumor

activity.[1][9][10]

>10 mg (Higher

Dose)
Not specified Observed 38%

Dose-dependent

and reversible.

[11][12]

Note: The specific "higher dose" and the exact range of platelet count reduction have not been

publicly disclosed. This table is a representation based on available clinical trial reports.

Experimental Protocols
Protocol: Monitoring for Jbi-802-Induced Thrombocytopenia in a Clinical Trial Setting
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1. Objective: To monitor and manage platelet counts in patients receiving Jbi-802 to ensure

patient safety.

2. Materials:

K2-EDTA collection tubes
Automated hematology analyzer
Microscope slides
Staining reagents for peripheral blood smear

3. Procedure:

Visualizations
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Mechanism of Jbi-802 Induced Thrombocytopenia

Cell Nucleus

Mechanism of Jbi-802 Induced Thrombocytopenia

GFI1B
(Transcription Factor)

CoREST Complex

recruits

LSD1

Megakaryocyte Progenitor

essential for maturation

Gene Repression

mediates

Megakaryocyte
Differentiation Genes

acts on

Jbi-802

inhibits

Thrombocytopenia
(Low Platelet Count)

leads to

Hematopoietic Stem Cell

differentiates to

Mature Megakaryocyte

matures to
(LSD1-dependent)

Platelets

produces

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Monitoring Thrombocytopenia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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